Cas no 2138148-99-7 (2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)-)

• Product Name: 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)-
• CAS No: 2138148-99-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5259830
• Update Time: 2025-05-19

2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)-

• Inchi： 1S/C9H15N3/c1-6(2)12-8-4-7(3)9(10)11-5-8/h4-6,12H,1-3H3,(H2,10,11)
• InChI Key： BVZCJNBZDMSPCB-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(NC(C)C)C=C1C

Additional information on 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)-

Introduction to 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- (CAS No. 2138148-99-7)

2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)-, identified by its CAS number 2138148-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The unique structural features of this compound, particularly its dual amine functional groups and the presence of a methyl and isopropyl substituents, make it a promising candidate for further exploration in drug discovery and material science.

The chemical structure of 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- consists of a pyridine core with amine groups at the 2- and 5-positions, a methyl group at the 3-position, and an isopropyl group at the N5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of multiple reactive sites allows for versatile functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their role as key building blocks in pharmaceuticals. Researchers have been exploring their potential in developing novel therapeutic agents targeting various diseases. For instance, studies have shown that pyridine-based compounds can interact with biological targets such as enzymes and receptors, modulating their activity and potentially leading to new treatments for conditions like cancer, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- is its utility as a precursor in the synthesis of more complex molecules. Its structural framework can be modified through various chemical transformations, allowing chemists to tailor its properties for specific applications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to connect this compound with other molecular fragments. These modifications are crucial for designing molecules with enhanced biological activity or improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives due to their historical success in drug development. Many FDA-approved drugs contain pyridine moieties as part of their structure, highlighting the importance of this class of compounds in medicinal chemistry. The compound 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- represents an exciting opportunity to build upon this legacy by developing new derivatives with improved efficacy and safety profiles.

Recent advancements in computational chemistry have also facilitated the study of 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- by enabling high-throughput virtual screening and molecular dynamics simulations. These techniques allow researchers to predict the interactions between this compound and biological targets with remarkable accuracy. Such computational insights can significantly accelerate the drug discovery process by identifying promising candidates for further experimental validation.

In addition to its pharmaceutical applications, 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- has potential uses in material science. Pyridine derivatives are known for their ability to form coordination complexes with metals due to their nitrogen-rich structure. These complexes can exhibit unique properties such as luminescence or catalytic activity, making them useful in applications ranging from sensors to organic electronics.

The synthesis of 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- typically involves multi-step organic reactions starting from commercially available precursors. Careful control of reaction conditions is essential to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales efficiently.

The safety profile of 2,5-Pyridinediamine, 3-methyl-N5-(1-methylethyl)- is another critical consideration during its handling and application. While it does not pose significant health risks under normal conditions when handled appropriately with standard laboratory practices such as wearing gloves and working in a well-ventilated area or fume hood), further studies are needed to fully characterize its toxicological properties. Collaborative efforts between chemists and toxicologists will be essential in understanding its long-term effects if used extensively in pharmaceutical formulations.

In conclusion,2 ,5 - Py rid ine diam ine ,3 - me thy l - N 5 - (1 - me thy le th yl) - (CAS No .2138148-99-7) stands out as a versatile molecule with broad applicability across multiple scientific disciplines . Its unique structural features offer numerous possibilities for innovation ,particularly i n pharma ceutical research an d ma te ri al scie nce . As resea rch co ntinu es ,this com pound is likely to play an increasingly important role i n deve loping n e w dr ugs an d te chnolo gies that address global health challenges . p >